Cas no 109854-24-2 (4-Hexynoic acid, 2-amino-6-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (S)-)

• Product Name: 4-Hexynoic acid, 2-amino-6-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (S)-
• CAS No: 109854-24-2
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 1188921
• Update Time: 2024-08-03

4-Hexynoic acid, 2-amino-6-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexynoic acid, 2-amino-6-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (S)-
• 4-Hexynoic acid, 2-amino-6-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (S)- (9CI)

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)14-8-6-5-7-9(13)10(15)17-4/h9H,7-8,13H2,1-4H3,(H,14,16)/t9-/m0/s1
• InChI Key： WTXOWABEAQLELX-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@@H](N)CC#CCNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.1424

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±42.0 °C(Predicted)
• PSA: 90.65
• pka: 11.03±0.46(Predicted)